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Cat. No.: B3059573 Get Quote

An In-depth Technical Guide to Silver Selenate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of silver
selenate, including its molecular formula and molar mass.

Chemical Identity and Properties
Silver selenate is an inorganic compound composed of silver, selenium, and oxygen.

Molecular Formula
The molecular formula for silver selenate is Ag₂SeO₄[1][2]. This formula indicates that each

molecule of silver selenate contains two silver atoms, one selenium atom, and four oxygen

atoms.

Molar Mass
The molar mass of silver selenate is approximately 358.71 g/mol [1][2]. This is calculated by

summing the atomic masses of its constituent atoms. The percent composition of silver
selenate is approximately 60.15% silver, 22.01% selenium, and 17.84% oxygen[3].

A detailed breakdown of the molar mass calculation is provided in the table below.
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Quantitative Data Summary
The following table summarizes the key quantitative data for silver selenate and its constituent

elements.

Element Symbol
Quantity in
Ag₂SeO₄

Atomic Mass (
g/mol )

Total Mass in
Ag₂SeO₄ (
g/mol )

Silver Ag 2 107.87[4][5][6] 215.74

Selenium Se 1 78.96[7][8][9] 78.96

Oxygen O 4 16.00[10][11][12] 64.00

Total Ag₂SeO₄ 358.70

Note: The calculated molar mass of 358.70 g/mol is in close agreement with the published

value of 358.71 g/mol .[1][2]

Experimental Section
While detailed experimental protocols for specific applications involving silver selenate are

diverse and depend on the research context, a general method for its synthesis is described

below.

Synthesis of Silver Selenate
A common method for the preparation of silver selenate involves the reaction of silver

carbonate with selenic acid[3].

Reaction:

Ag₂CO₃ + H₂SeO₄ → Ag₂SeO₄ + H₂O + CO₂

Illustrative Workflow for Synthesis:

The following diagram outlines a generalized workflow for the synthesis of silver selenate.
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Reactant Preparation
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Silver Carbonate (Ag₂CO₃)
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Selenic Acid (H₂SeO₄)

Filtration Washing Drying Silver Selenate (Ag₂SeO₄)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular formula and molar mass of silver selenate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3059573#molecular-formula-and-molar-mass-of-
silver-selenate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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